Cas no 1805116-61-3 (Ethyl 2-cyano-6-methoxynicotinate)
1805116-61-3 structure
Product Name:Ethyl 2-cyano-6-methoxynicotinate
CAS No:1805116-61-3
MF:C10H10N2O3
MW:206.198002338409
CID:4802631
Update Time:2023-08-17
Ethyl 2-cyano-6-methoxynicotinate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2-cyano-6-methoxynicotinate
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- Inchi： 1S/C10H10N2O3/c1-3-15-10(13)7-4-5-9(14-2)12-8(7)6-11/h4-5H,3H2,1-2H3
- InChI Key： GFJKLKPFIGOQOT-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C(C#N)=NC(=CC=1)OC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 271
- XLogP3: 1.4
- Topological Polar Surface Area: 72.2
Ethyl 2-cyano-6-methoxynicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029008210-250mg |
Ethyl 2-cyano-6-methoxynicotinate |
1805116-61-3 | 95% | 250mg |
$1,029.00 | 2022-04-01 | |
| Alichem | A029008210-1g |
Ethyl 2-cyano-6-methoxynicotinate |
1805116-61-3 | 95% | 1g |
$2,895.00 | 2022-04-01 |
Ethyl 2-cyano-6-methoxynicotinate Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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